Cas no 2168814-03-5 (1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane)

• Product Name: 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane
• CAS No: 2168814-03-5
• MF: C₁₀H₁₈INO
• MW: 295.160495281219
• CID: 5859113
• PubChem ID: 165501993
• Update Time: 2025-05-25

1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane
• 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane
• EN300-1479300
• 2168814-03-5

• Inchi： 1S/C10H18INO/c1-12-5-2-10(3-6-12)4-7-13-9(10)8-11/h9H,2-8H2,1H3
• InChI Key： HNQWLPFNWZPXGJ-UHFFFAOYSA-N
• SMILES： ICC1C2(CCO1)CCN(C)CC2

Computed Properties

• Exact Mass: 295.04331g/mol
• Monoisotopic Mass: 295.04331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane

Comprehensive Overview of 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane (CAS No. 2168814-03-5) and Its Applications

The compound 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane (CAS No. 2168814-03-5) is a highly specialized organic molecule with a unique spirocyclic structure. This compound belongs to the class of spirocyclic compounds, which are increasingly gaining attention in pharmaceutical and material science research due to their structural rigidity and potential bioactivity. The presence of both iodomethyl and aza functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for spirocyclic scaffolds has surged, driven by their applications in drug discovery and development. Researchers are particularly interested in compounds like 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane due to their potential to modulate biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes. The iodomethyl group in this compound offers a reactive handle for further functionalization, making it a valuable building block in medicinal chemistry.

The synthesis of 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane involves multi-step organic reactions, often starting from readily available precursors. Its spiro[4.5]decane core provides a stable framework, which is advantageous for designing molecules with improved pharmacokinetic properties. This compound has also been explored in the development of bioactive probes and imaging agents, leveraging the iodine atom for radiolabeling applications.

From an industrial perspective, 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane is of interest to companies specializing in custom synthesis and contract research organizations (CROs). Its utility extends to the preparation of heterocyclic compounds, which are pivotal in agrochemicals and materials science. The compound's stability under various conditions makes it suitable for scalable production, meeting the needs of high-throughput screening campaigns.

Environmental and safety considerations are paramount when handling 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's iodine content also necessitates careful disposal to minimize environmental impact, aligning with global green chemistry initiatives.

In the context of artificial intelligence (AI) and machine learning (ML) in drug discovery, compounds like 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane are often featured in virtual screening libraries. Their structural complexity challenges computational models to predict reactivity and bioactivity accurately, making them valuable for training AI-driven drug design algorithms. This intersection of chemistry and technology highlights the compound's relevance in modern research.

For researchers seeking high-purity samples of 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane, several suppliers offer it in varying quantities. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are essential for verifying its purity and structural integrity. The compound's CAS No. 2168814-03-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Looking ahead, the potential applications of 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane are vast. Its role in peptide mimetics, catalysis, and nanomaterials is an active area of investigation. As the scientific community continues to explore spirocyclic architectures, this compound will likely remain a focal point for innovation and discovery.